Cas no 1020572-61-5 (Ethyl 6-bromoquinoline-2-carboxylate)

• Product Name: Ethyl 6-bromoquinoline-2-carboxylate
• CAS No: 1020572-61-5
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 1081656
• PubChem ID: 53404703
• Update Time: 2025-11-01

Ethyl 6-bromoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromoquinoline-2-carboxylate
• G65787
• DTXSID70695422
• ethyl 6-bromo-2-quinolinecarboxylate
• AKOS022174705
• ETHYL6-BROMOQUINOLINE-2-CARBOXYLATE
• SCHEMBL2001591
• 1020572-61-5
• DA-33707
• KIKGJVVDJNSJSQ-UHFFFAOYSA-N
• AB65100
• 2-Quinolinecarboxylic acid, 6-bromo-, ethyl ester

• MDL： MFCD11976155
• Inchi： 1S/C12H10BrNO2/c1-2-16-12(15)11-5-3-8-7-9(13)4-6-10(8)14-11/h3-7H,2H2,1H3
• InChI Key： KIKGJVVDJNSJSQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC=C(C(=O)OCC)N=2

Computed Properties

• Exact Mass: 278.98949g/mol
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Ethyl 6-bromoquinoline-2-carboxylate

Exploring the Properties and Applications of Ethyl 6-bromoquinoline-2-carboxylate (CAS 1020572-61-5)

Ethyl 6-bromoquinoline-2-carboxylate, with the CAS number 1020572-61-5, is a significant compound in the field of organic chemistry. This compound, often referred to as Ethyl 6-bromoquinoline-2-carboxylate, belongs to the quinoline derivative family and has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a quinoline ring system with a bromine substituent at position 6 and an ethyl ester group at position 2, making it a versatile compound for further chemical modifications and functionalization.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. Ethyl 6-bromoquinoline-2-carboxylate has been explored for its potential as an intermediate in synthesizing bioactive compounds. Researchers have found that modifying the bromine substituent can significantly influence the compound's pharmacokinetic properties, making it a valuable precursor for developing targeted therapies. For instance, substituting bromine with other halogens or functional groups has shown promise in enhancing the compound's solubility and bioavailability, which are critical factors in drug design.

In addition to its role in pharmaceutical research, Ethyl 6-bromoquinoline-2-carboxylate has also found applications in materials science. The compound's aromatic ring system and electron-withdrawing groups make it suitable for use in organic electronics. Recent advancements have demonstrated its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). By incorporating this compound into polymer frameworks, scientists have achieved enhanced charge transport properties, paving the way for next-generation electronic devices.

The synthesis of Ethyl 6-bromoquinoline-2-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification processes. These methods have been optimized to ensure high yields and purity, which are essential for downstream applications. Moreover, green chemistry approaches have been adopted in recent years to minimize environmental impact during synthesis. For example, using microwave-assisted synthesis has not only accelerated reaction times but also reduced energy consumption, aligning with sustainable chemical practices.

Another area where Ethyl 6-bromoquinoline-2-carboxylate has shown promise is in analytical chemistry. The compound serves as a sensitive probe for detecting metal ions in aqueous solutions. By leveraging its coordination properties with transition metals, researchers have developed novel sensing mechanisms that offer high selectivity and sensitivity. This capability is particularly useful in environmental monitoring and quality control applications, where rapid and accurate detection of metal contaminants is crucial.

Looking ahead, the continued exploration of Ethyl 6-bromoquinoline-2-carboxylate's properties is expected to unlock new opportunities across diverse fields. Its role as a versatile building block in organic synthesis positions it as a key compound for advancing both academic research and industrial applications. As interdisciplinary collaborations grow, we can anticipate further innovations that leverage this compound's unique characteristics to address pressing challenges in medicine, electronics, and environmental science.